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Compound of Interest

Compound Name: Amylamine

Cat. No.: B085964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amylamine, also known as n-pentylamine or 1-aminopentane, is a primary aliphatic amine that

serves as a versatile building block in organic synthesis. Its utility spans various industrial and

research applications, including the production of dyes, emulsifiers, corrosion inhibitors, and as

a reagent in the synthesis of more complex molecules, including active pharmaceutical

ingredients (APIs).[1] Amines, as a class of organic compounds, are fundamental in the

pharmaceutical industry due to their role in enhancing the solubility, bioavailability, and efficacy

of drug molecules.[2] This technical guide provides an in-depth overview of the molecular

properties of amylamine, detailed experimental protocols for its synthesis and analysis, and a

summary of its key applications.

Core Molecular and Physical Properties
A comprehensive summary of the key quantitative data for amylamine is presented in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C₅H₁₃N

Molecular Weight 87.16 g/mol

CAS Number 110-58-7

Appearance Clear, colorless liquid

Odor Ammonia-like, fishy

Boiling Point 104 °C

Melting Point -50 °C

Density 0.752 g/mL at 25 °C

Solubility in Water Very soluble

Flash Point 4.4 °C (40 °F)

Linear Formula CH₃(CH₂)₄NH₂

Experimental Protocols
I. Synthesis of n-Amylamine from n-Pentanol
A common method for the preparation of n-amylamine is through the catalytic amination of n-

pentanol. The following protocol is a representative laboratory-scale procedure.

Materials:

n-Pentanol

Anhydrous ammonia

Hydrogen gas

Cu-Co/Al₂O₃-diatomite catalyst

Fixed-bed reactor
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Preheater

Condenser

Gas-liquid separator

Distillation apparatus

Procedure:

Set up a fixed-bed reactor system with a preheater, condenser, and gas-liquid separator.

Pack the fixed-bed reactor with a Cu-Co/Al₂O₃-diatomite catalyst.

In the preheater, mix n-pentanol with ammonia and hydrogen gas. The molar ratio of the

reactants should be optimized, but a starting point is a molar excess of ammonia to n-

pentanol.

Heat the mixture in the preheater to facilitate vaporization.

Pass the gasified mixture through the heated fixed-bed reactor. The reaction is typically

carried out at elevated temperatures and pressures.

The reaction products are then passed through a condenser to be cooled and subsequently

into a gas-liquid separator.

The liquid phase, containing n-amylamine, unreacted n-pentanol, and byproducts, is

collected.

The crude n-amylamine is then purified by fractional distillation to separate it from unreacted

starting materials and any di- or tri-amylamine byproducts.

II. Analysis of Amylamine by Gas Chromatography (GC)
Due to the polar nature of amines, which can lead to peak tailing in GC analysis, derivatization

is often employed to improve chromatographic performance.

Materials:
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Amylamine sample

Derivatization reagent (e.g., a halogenated nitrobenzene)

Aprotic polar solvent (e.g., dimethyl sulfoxide)

Weak base catalyst (e.g., N,N-diisopropylethylamine)

Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Appropriate GC column (e.g., a deactivated column for amine analysis)

Procedure:

Sample Preparation and Derivatization:

Dissolve a known amount of the amylamine sample in an aprotic polar solvent.

Add the derivatization reagent and a weak base catalyst.

Allow the reaction to proceed at room temperature to form a less polar, more volatile

derivative with strong UV-visible absorption.[3]

GC Analysis:

Inject the derivatized sample into the gas chromatograph.

The separation is typically performed on a deactivated capillary column suitable for amine

analysis.

Use a temperature program to ensure good separation of the derivatized amylamine from

other components.

The separated components are detected by an FID or identified by an MS.

Quantification:

Prepare a calibration curve using known concentrations of derivatized amylamine
standards.
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Quantify the amount of amylamine in the sample by comparing its peak area to the

calibration curve.

Logical Workflow for Synthesis and Purification
The following diagram illustrates the logical workflow for the synthesis and subsequent

purification of amylamine in a laboratory setting.
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Caption: Workflow for the synthesis and purification of n-amylamine.
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Conclusion
Amylamine is a valuable chemical intermediate with a well-defined molecular and physical

profile. The synthesis and analytical methodologies outlined in this guide provide a framework

for its preparation and characterization in a research and development setting. A thorough

understanding of these protocols is essential for professionals engaged in organic synthesis

and drug development, enabling the efficient and reliable use of amylamine in the creation of

novel and valuable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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